Cas no 16649-78-8 (Magnesium (2S)-2-(carbamoylamino)butanedioate)

• Product Name: Magnesium (2S)-2-(carbamoylamino)butanedioate
• CAS No: 16649-78-8
• MF: C₅H₆MgN₂O₅
• MW: 198.416541576385
• MDL: MFCD03613594
• CID: 5171350
• Update Time: 2026-03-04

Magnesium (2S)-2-(carbamoylamino)butanedioate Chemical and Physical Properties

Names and Identifiers

• Magnesium (2S)-2-(carbamoylamino)butanedioate

• MDL： MFCD03613594
• Inchi： 1S/C5H8N2O5.Mg/c6-5(12)7-2(4(10)11)1-3(8)9;/h2H,1H2,(H,8,9)(H,10,11)(H3,6,7,12);/q;+2/p-2/t2-;/m0./s1
• InChI Key： PABAYBHDKZPYPG-DKWTVANSSA-L
• SMILES： [Mg+2].[O-]C([C@H](CC(=O)[O-])NC(N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Topological Polar Surface Area: 135

Additional information on Magnesium (2S)-2-(carbamoylamino)butanedioate

Magnesium (2S)-2-(carbamoylamino)butanedioate: A Comprehensive Overview

Magnesium (2S)-2-(carbamoylamino)butanedioate, also known by its CAS number 16649-78-8, is a biologically significant compound with a wide range of applications in the fields of pharmacology, nutrition, and materials science. This compound is a magnesium salt of (2S)-2-(carbamoylamino)butanedioic acid, which is a derivative of the naturally occurring amino acid, aspartic acid. The (2S) configuration refers to the stereochemistry of the molecule, which plays a crucial role in its biological activity and functionality.

The structural uniqueness of magnesium (2S)-2-(carbamoylamino)butanedioate lies in its ability to form stable complexes with magnesium ions. This property makes it an ideal candidate for use in various biomedical applications, including as a dietary supplement and as a component in drug delivery systems. Recent studies have highlighted its potential as a bioactive agent in promoting cellular health and enhancing metabolic processes.

One of the most promising areas of research involving magnesium (2S)-2-(carbamoylamino)butanedioate is its role in mitigating oxidative stress. Oxidative stress is a condition characterized by an imbalance between free radicals and antioxidants in the body, leading to cellular damage and various diseases such as cancer, diabetes, and neurodegenerative disorders. Magnesium (2S)-2-(carbamoylamino)butanedioate has been shown to act as an effective antioxidant, neutralizing free radicals and protecting cellular components from oxidative damage.

In addition to its antioxidant properties, magnesium (2S)-2-(carbamoylamino)butanedioate has been studied for its potential in enhancing cognitive function. Research conducted on animal models has demonstrated that this compound can improve memory retention and reduce inflammation in the brain, suggesting its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's disease.

The synthesis of magnesium (2S)-2-(carbamoylamino)butanedioate involves a multi-step process that includes the isolation of the parent acid from natural sources or through chemical synthesis, followed by controlled reaction with magnesium salts to form the desired compound. The stereochemistry of the molecule is critical during synthesis to ensure the correct (2S) configuration, which is essential for its biological activity.

Recent advancements in nanotechnology have enabled the development of novel delivery systems for magnesium (2S)-2-(carbamoylamino)butanedioate. These systems aim to enhance the bioavailability and targeted delivery of the compound to specific tissues or organs, maximizing its therapeutic effects while minimizing potential side effects.

Furthermore, magnesium (2S)-2-(carbamoylamino)butanedioate has shown promise in sports nutrition due to its role in energy metabolism and muscle function. Studies have indicated that supplementation with this compound can improve athletic performance by enhancing endurance and reducing muscle fatigue.

In conclusion, magnesium (2S)-2-(carbamoylamino)butanedioate is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with its biocompatibility and bioactivity, make it a valuable tool in advancing medical research and improving human health. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, magnesium (16649-78-8) will undoubtedly play an increasingly important role in the development of innovative treatments for various health conditions.